(4-Aminopyridin-3-yl)methanol

• IUPAC Name: (4-aminopyridin-3-yl)methanol
• InChI: InChI=1S/C6H8N2O/c7-6-1-2-8-3-5(6)4-9/h1-3,9H,4H2,(H2,7,8)
• InChI Key: WNBVEYMTVDMSFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1N)CO
• Molecular Formula: C6H8N2O
• DSSTOX Substance ID: DTXSID10444916
• Molecular Weight: 124.14 g/mol
• CAS No.: 138116-34-4

Description

“(4-Aminopyridin-3-yl)methanol” is an organic chemical synthesis intermediate. It has a molecular formula of C6H8N2O and a molecular weight of 124.142.

Synthesis Analysis

The synthesis of “this compound” involves the use of lithium aluminium tetrahydride in tetrahydrofuran at 0 - 20℃ for 0.5h. The reaction mixture is quenched with water and 1 N HCI is added, followed by extraction with ethylacetate.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 9 heavy atoms, 6 of which are aromatic. It has a Fraction Csp3 of 0.17 and 1 rotatable bond.

Scientific Research Applications

Restoration of Axonal Conduction

(4-Aminopyridin-3-yl)methanol, known as 4-AP-3-MeOH, has been shown to significantly restore axonal conduction in injured spinal cord white matter in guinea pigs. This compound is more potent than 4-aminopyridine (4-AP) and its derivatives in restoring axonal conduction and does so without altering electrophysiological properties. This makes it a promising agent for intervention in spinal cord trauma (Sun et al., 2010).

Hemiaminal Ether Formation

This compound participates in the formation of α-aminoether in reactions with o-vanillin. This process involves the formation of Schiff-type derivatives, which are highly reactive and significant in understanding the reactivity of isomeric aminopyridines (Mielcarek et al., 2018).

Catalytic Applications

The compound has been utilized in the formation of a highly active catalyst for Huisgen 1,3-dipolar cycloadditions. It forms stable complexes with CuCl, showcasing remarkable catalytic activity under various conditions, including water and neat environments (Ozcubukcu et al., 2009).

Enhanced Selectivity in Methanolysis

This compound is used in the preparation of 2-acyl-4-aminopyridines, serving as catalysts for hydroxyl-directed methanolysis of alpha-hydroxy esters. These catalysts, which contain ketones at the 2-position of the pyridine, provide enhanced selectivity for methanolysis compared to other catalysts (Sammakia & Hurley, 2000).

Electrochemical Synthesis

The compound plays a role in the electrochemical synthesis of adducts in metal chelates of a N,N,N-tridentate Schiff base ligand, contributing to the formation of novel compounds characterized by various analytical techniques (Garnovskii et al., 2003).

Luminescence Properties

This compound is involved in studies exploring the luminescence properties of aminopyridines. Quantum yields and lifetimes of fluorescence and phosphorescence of aminopyridines, including this compound, have been measured, contributing to the understanding of their photophysical properties (Kimura et al., 1977).

Mechanism of Action

Target of Action

The primary target of (4-Aminopyridin-3-yl)methanol is potassium channels . These channels are cell membrane glycoproteins that are selectively permeable to potassium ions . They play a crucial role in maintaining the resting potential, shaping action potentials, and controlling the amount of neurotransmitter release .

Mode of Action

This compound acts as a potassium channel blocker . It binds to proteins and enzymes, leading to alterations in their structure and function . This interaction results in the inhibition of voltage-gated potassium channels, leading to the elongation of action potentials and heightened release of neurotransmitters .

Biochemical Pathways

The blocking of potassium channels by this compound affects the neuronal signaling pathways . This results in enhanced neuronal signaling, which can restore axonal conduction after spinal cord injury .

Pharmacokinetics

It’s known that the compound can function as a substrate for biocatalytic reactions , which could potentially influence its bioavailability and pharmacokinetic profile.

Result of Action

The result of this compound’s action is the restoration of axonal conduction after spinal cord injury . By blocking potassium channels and enhancing neuronal signaling, it can potentially mitigate neurological disorders .

Safety and Hazards

“(4-Aminopyridin-3-yl)methanol” is classified as a danger according to its safety data sheet. It has hazard statements H300, H315, H319, H335, and H411.

Biochemical Analysis

Biochemical Properties

The biochemical properties of (4-Aminopyridin-3-yl)methanol are intriguing. It has been suggested that this compound binds to proteins and enzymes, leading to alterations in their structure and function . Furthermore, it can function as a substrate for biocatalytic reactions, facilitating the exploration of small molecule effects on biological processes .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound is complex. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that this compound has a certain degree of stability and can have long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, it has been used to generate seizures in animal models for the evaluation of antiseizure agents .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can also affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes. It could interact with transporters or binding proteins, and could also affect its localization or accumulation .

Subcellular Localization

It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .